Cas no 1361653-70-4 (5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361653-70-4
• MF: C₁₁H₄Cl₄N₂O₂
• MW: 337.973658561707
• CID: 4966597
• Update Time: 2025-05-20

5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4N2O2/c12-5-1-7(10(15)8(14)2-5)11-9(17(18)19)3-6(13)4-16-11/h1-4H
• InChI Key： NFBLEZNSKLQKCN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC(=CN=1)Cl)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 337.899738 g/mol
• Monoisotopic Mass: 335.902688 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 338.0
• XLogP3: 4.9
• Topological Polar Surface Area: 58.7

Additional information on 5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine

5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine: A Comprehensive Overview

5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361653-70-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in various scientific domains. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyridine ring substituted with chlorine and nitro groups at specific positions, along with a trichlorophenyl substituent. These functional groups contribute to its reactivity and stability, making it a valuable compound for both academic research and industrial applications.

The synthesis of 5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent advancements in catalytic chemistry have enabled the use of transition metal catalysts to facilitate key steps in the synthesis pathway. For instance, the use of palladium catalysts in cross-coupling reactions has proven to be highly effective in constructing the trichlorophenyl-pyridine moiety. These innovations not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable chemical processes.

One of the most promising applications of 5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine lies in its potential as a precursor for advanced materials. The compound's aromaticity and electron-withdrawing groups make it an ideal candidate for designing functional materials such as organic semiconductors and sensors. Recent studies have demonstrated that derivatives of this compound exhibit excellent charge transport properties, which are critical for applications in organic electronics. For example, researchers have successfully incorporated this compound into thin-film transistors (TFTs), showcasing its potential in next-generation electronic devices.

In addition to its material science applications, 5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine has also been explored for its biological activity. Preclinical studies have revealed that this compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for drug development targeting inflammatory diseases. Furthermore, ongoing research is investigating its role as an antimicrobial agent due to its ability to disrupt bacterial cell membranes.

The environmental impact of 5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine has also been a subject of recent scrutiny. Studies focusing on its biodegradation and persistence in various environmental matrices have provided valuable insights into its ecological footprint. Researchers have found that under aerobic conditions, the compound undergoes rapid degradation due to microbial activity. However, further investigations are required to fully understand its long-term effects on ecosystems.

Looking ahead, the future of 5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine is poised for exciting developments. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis and application domains. The integration of artificial intelligence (AI) tools into chemical research is anticipated to accelerate the discovery of novel derivatives with enhanced properties. Moreover, the increasing emphasis on green chemistry principles will likely influence the development of more sustainable synthetic routes for this compound.

In conclusion, 5-Chloro-3-nitro-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361653-70-4) stands as a testament to the remarkable progress in modern chemistry. Its versatile structure and diverse applications underscore its importance as a key molecule in contemporary scientific research. As advancements continue to unfold, this compound is set to play an even more pivotal role in shaping future technologies and therapeutic solutions.